methyl 1-((3s,5s,7s)-adamantan-1-ylcarbamoyl)-7-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate

• IUPAC Name: methyl 1-(1-adamantylcarbamoyl)-7-fluoro-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C22H27FN2O3/c1-28-21(27)25-5-4-16-2-3-17(23)9-18(16)19(25)20(26)24-22-10-13-6-14(11-22)8-15(7-13)12-22/h2-3,9,13-15,19H,4-8,10-12H2,1H3,(H,24,26)
• InChI Key: GXRHPYCKUCGPPY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC2=C(C1C(=O)NC34CC5CC(C3)CC(C5)C4)C=C(C=C2)F
• Molecular Formula: C22H27FN2O3
• Molecular Weight: 386.5 g/mol

Description

The compound is a complex organic molecule that includes an adamantane structure. Adamantane is a colorless, crystalline chemical compound with a camphor-like odor. With a formula C10H16, it is the simplest diamondoid.

Synthesis Analysis

While specific synthesis methods for this compound are not available, there are related compounds that have been synthesized. For example, a series of new urea derivatives, containing aryl moieties as potential antimicrobial agents, were designed, synthesized, and characterized.

Molecular Structure Analysis

The adamantane structure is a key component of this molecule. Adamantane is a highly symmetrical molecule that resembles the framework of a diamond.

Scientific Research Applications

Fluorescent and Phosphorescent Nitrogen-Containing Heterocycles

• These compounds are of interest due to their fluorescent properties. Fluorescent molecules absorb photons of specific wavelengths and emit longer wavelength photons within nanoseconds. They find applications in various fields:
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Pharmacological Properties and Drug Optimization

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Supramolecular Understanding and Structural Effects

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Future Directions

While specific future directions for this compound are not available, the study of adamantane derivatives is an active area of research due to their wide applications in the field of pharmaceuticals.